Dermatitis

Description

Dermatitis refers to a group of inflammatory conditions affecting the skin, characterized by pruritus, erythema, edema, and often vesiculation, scaling, or crusting. It can manifest in various forms, including atopic dermatitis, contact dermatitis (allergic or irritant), seborrheic dermatitis, and stasis dermatitis. Etiology is multifactorial, involving genetic predisposition, immune dysregulation, and environmental triggers. Diagnosis relies on clinical presentation and, at times, patch testing or biopsy. Management focuses on identifying and avoiding triggers, topical corticosteroids, emollients, and systemic therapies for severe cases.